Cas no 676449-37-9 (1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]-)

• Product Name: 1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]-
• CAS No: 676449-37-9
• MF: C₂₂H₁₀F₆N₂O₂
• MW: 448.317426204681
• CID: 1720107
• Update Time: 2024-11-27

1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4,5-bis[3-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C22H10F6N2O2/c23-21(24,25)15-3-1-5-17(9-15)31-19-7-13(11-29)14(12-30)8-20(19)32-18-6-2-4-16(10-18)22(26,27)28/h1-10H
• InChI Key： FIKYSBDKBUXICE-UHFFFAOYSA-N
• SMILES： C1(C#N)=CC(OC2=CC=CC(C(F)(F)F)=C2)=C(OC2=CC=CC(C(F)(F)F)=C2)C=C1C#N

Computed Properties

• Exact Mass: 448.0647

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: 101.0-101.5 °C(Solv: heptane (142-82-5); toluene (108-88-3))
• Boiling Point: 461.6±45.0 °C(Predicted)
• PSA: 66.04